![molecular formula C21H22BrN3OS B459768 3-amino-N-(4-bromo-3-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide CAS No. 627056-84-2](/img/structure/B459768.png)
3-amino-N-(4-bromo-3-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
Description
The compound “3-amino-N-(4-bromo-3-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including an amine, a carboxamide, a bromo-substituted phenyl group, and a tetrahydrothieno[2,3-b]quinoline ring .
Scientific Research Applications
Pharmaceutical Research
This compound, with its complex structure, could be a candidate for drug development due to the presence of multiple functional groups that allow for further chemical modifications. Thiophene derivatives, for instance, have been shown to possess a wide variety of applications in pharmaceutical fields . The bromo and amino groups present in the compound could potentially be utilized for further functionalization, leading to the synthesis of novel pharmaceuticals.
Material Science
The structural complexity and stability of this compound make it a potential candidate for the development of new materials. Its rigid backbone could be used to create polymers with specific mechanical properties or electronics with unique conductive properties. Functionalized derivatives of thiophene have significantly contributed to the growth of materials chemistry .
Catalysis
The bromo group in the compound could serve as a handle for catalytic applications, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely applied in carbon-carbon bond-forming processes, and the compound’s structure could facilitate the development of new catalysts or catalytic processes .
Biological Studies
Indole derivatives, which share some structural similarities with the compound , have been found to possess various biological activities. These include antiviral, anti-inflammatory, anticancer, and antimicrobial properties, among others . Therefore, this compound could be explored for its biological potential in various research applications.
Agrochemical Development
Thiophene derivatives have also been used in the agrochemical industry. The compound could be investigated for its potential use in the development of new pesticides or herbicides, given its structural features that allow for interaction with biological systems .
properties
IUPAC Name |
3-amino-N-(4-bromo-3-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22BrN3OS/c1-3-12-4-7-17-13(9-12)10-15-18(23)19(27-21(15)25-17)20(26)24-14-5-6-16(22)11(2)8-14/h5-6,8,10,12H,3-4,7,9,23H2,1-2H3,(H,24,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBPZEZZFJSPMSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC(=C(C=C4)Br)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22BrN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(4-bromo-3-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide | |
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